Cas no 1806716-15-3 (2-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 2-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1806716-15-3
• MF: C₇H₂ClF₃INO₃
• MW: 367.448363780975
• CID: 4815012
• Update Time: 2025-10-28

2-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO3/c8-5(14)4-2(12)1-3(13-6(4)15)16-7(9,10)11/h1H,(H,13,15)
• InChI Key： HQEUIGNCJYNDIQ-UHFFFAOYSA-N
• SMILES： IC1C=C(NC(C=1C(=O)Cl)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 416
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 2-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-carbonyl chloride

Comprehensive Overview of 2-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806716-15-3)

The compound 2-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806716-15-3) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with hydroxy, iodo, and trifluoromethoxy groups, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

One of the key reasons for the growing attention toward 2-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-carbonyl chloride is its role in medicinal chemistry. The presence of the iodo and trifluoromethoxy moieties enhances its reactivity, enabling it to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating biologically active compounds, including potential treatments for central nervous system (CNS) disorders and infectious diseases. Additionally, the carbonyl chloride group offers a versatile handle for further functionalization, making it a preferred choice for drug discovery programs.

In the context of agrochemical innovation, 2-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-carbonyl chloride is gaining traction as a precursor for herbicides and pesticides. The trifluoromethoxy group, in particular, is known to improve the lipophilicity and metabolic stability of agrochemicals, leading to more effective pest control solutions. With the global demand for sustainable agriculture on the rise, this compound aligns well with the industry's focus on developing environmentally friendly and high-performance crop protection products.

From a synthetic chemistry perspective, the compound's CAS No. 1806716-15-3 serves as a critical identifier for researchers seeking reliable sources and safety data. Laboratories and manufacturers often search for high-purity versions of this chemical to ensure reproducibility in their experiments. The compound's stability under various conditions, such as room temperature storage and anhydrous environments, further adds to its practicality in industrial and academic settings.

Another area of interest is the compound's potential in material science. The pyridine scaffold, combined with its functional groups, can be leveraged to design advanced polymers and coordination complexes. These materials may find applications in optoelectronics, catalysis, and sensors, addressing some of the most pressing challenges in modern technology. As the scientific community explores green chemistry principles, the efficient synthesis and utilization of 2-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-carbonyl chloride could contribute to more sustainable manufacturing processes.

For researchers and procurement specialists, understanding the supply chain and regulatory compliance of CAS No. 1806716-15-3 is essential. The compound is typically available through specialized chemical suppliers who adhere to stringent quality control standards. Its handling requires standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, ensuring safety during synthesis and application.

In summary, 2-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806716-15-3) is a multifaceted compound with broad relevance in pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity profile make it a cornerstone in modern synthetic chemistry, driving innovation across multiple industries. As research continues to uncover new applications, this compound is poised to remain a critical tool for scientists and engineers worldwide.